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Compound of Interest

Compound Name: 1,3-Dimethyl-2-nitrobenzene

Cat. No.: B148808

Essential Safety and Handling Guide for 1,3-
Dimethyl-2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Dimethyl-2-nitrobenzene (also known as 2-nitro-m-xylene) in a

laboratory setting. Adherence to these guidelines is critical to ensure personal safety and
minimize environmental impact.

Immediate Safety Information

1,3-Dimethyl-2-nitrobenzene is a combustible liquid that is harmful if it comes into contact
with skin or is swallowed.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][2]

Hazard Identification
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Hazard Classification GHS Pictograms
Flammability Combustible Liquid[1] &

Acute Toxicity (Oral) Harmful if swallowed[2] |

Acute Toxicity (Dermal) Harmful in contact with skin |

Skin Corrosion/Irritation Causes skin irritation |

Hazardous to the Aquatic Very toxic to aquatic life with

Environment long lasting effects[1] ¥

Physical Properties

Property Value

CAS Number 81-20-9[3]

Molecular Formula C8HIONO2[3]

Molecular Weight 151.16 g/mol [3]

Appearance Clear yellow liquid

Boiling Point 225 °C (437 °F) at 744 mmHg[3]
Melting Point 14-16 °C (57-61 °F)[3]

Flash Point 88 °C (190.4 °F) - closed cup[3]
Density 1.112 g/mL at 25 °C[3]

Solubility Insoluble in water[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 1,3-Dimethyl-2-nitrobenzene.
The following table summarizes the required PPE, with detailed specifications.

PPE Requirements
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Body Part

PPE Type

Specification and
Recommendations

Hands

Chemical-resistant gloves

Required: Butyl rubber or
Viton™ gloves are
recommended for extended
contact. For splash protection,
heavy-weight nitrile gloves
(minimum 8 mil) can be used,
but must be changed
immediately upon
contamination. Always double

glove for enhanced protection.

Eyes

Safety goggles and face shield

Required: Chemical splash
goggles are mandatory. A face
shield must be worn over the
goggles when there is a risk of

splashing.

Body

Laboratory coat and chemical-

resistant apron

Required: A flame-resistant lab
coat worn over personal
clothing. A chemical-resistant
apron should be worn over the

lab coat.

Respiratory

Air-purifying respirator

Required for handling outside
of a fume hood or for spill
cleanup: A NIOSH-approved
half-face or full-face respirator
equipped with organic vapor
(OV) cartridges (black color
code).[5] For tasks with
potential for aerosol
generation, a combination
OV/P100 (magenta and black)

cartridge is recommended.[5]
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Glove Selection Guide (Breakthrough Times for

Nitrobenzene as a proxy)
Breakthrough Time

Glove Material Thickness . Recommendation
(minutes)

Excellent for extended

Butyl Rubber - > 480][6]
use.
] Excellent for extended
Viton™ - > 480[6]
use.
Fair for short-term
Neoprene - ~40[3] use. Not for
immersion.
Splash protection
" . only. Change
Nitrile Rubber 8+ mil <10 to 30-60[7] ) )
immediately upon
contact.
Natural Rubber
< 5[3] Not Recommended.

(Latex)

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following procedures is essential for the safe handling of 1,3-Dimethyl-
2-nitrobenzene.

Workflow for Safe Handling
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Caption: General workflow for handling 1,3-Dimethyl-2-nitrobenzene.

Experimental Protocols

Preparation:

» Designated Area: All work with 1,3-Dimethyl-2-nitrobenzene must be conducted in a
designated area, such as a chemical fume hood.
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« PPE Donning: Put on all required PPE as specified in Section 2 before entering the
designated area.

o Spill Kit: Ensure a spill kit containing appropriate absorbent material (e.g., vermiculite, dry
sand), decontamination solutions, and waste containers is readily accessible.

Handling:

e Dispensing: Use a fume hood when dispensing the chemical. Ground all containers to
prevent static discharge.

e Heating: Avoid heating the substance. If heating is necessary, use a well-controlled heating
mantle and ensure adequate ventilation. Containers may explode when heated.[3]

o Compatibility: Keep away from strong oxidizing agents and strong bases.[4]
Post-Handling:

o Decontamination of Equipment: All non-disposable equipment that has come into contact
with 1,3-Dimethyl-2-nitrobenzene must be decontaminated. Rinse with ethanol followed by
a thorough wash with soap and water.[4]

o PPE Doffing: Remove PPE in the designated area, avoiding contact with the contaminated
outer surfaces. Dispose of single-use PPE as hazardous waste.

o Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Step-by-Step Waste Management

All waste contaminated with 1,3-Dimethyl-2-nitrobenzene is considered hazardous and must
be disposed of according to institutional and regulatory guidelines. Do not dispose of this
chemical down the drain.[9]

Waste Disposal Workflow
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Caption: Step-by-step laboratory waste disposal workflow.
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Disposal Protocols

o Waste Segregation:

o Liquid Waste: Collect all liquid waste containing 1,3-Dimethyl-2-nitrobenzene in a
dedicated, labeled, and sealed container.

o Solid Waste: Contaminated solid waste (e.g., gloves, absorbent paper, pipette tips) must
be collected in a separate, clearly labeled, sealed container.[4]

» Containerization:
o Use chemically resistant containers (e.g., glass or polyethylene) for liquid waste.
o Ensure containers are in good condition and have secure, leak-proof lids.
o Do not fill containers to more than 80% capacity to allow for vapor expansion.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "1,3-Dimethyl-2-nitrobenzene," and the associated hazards (Flammable, Toxic).

e Temporary Storage:

o Store waste containers in a designated, well-ventilated satellite accumulation area away
from heat and ignition sources.

» Final Disposal:

o Arrange for the collection of hazardous waste by your institution's environmental health
and safety department or a licensed waste disposal contractor. High-temperature
incineration is the preferred method for the disposal of nitroaromatic compounds.[9]

Emergency Procedures: Spills and Exposures
Spill Response

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated.
Isolate: Isolate the spill area to prevent the spread of the chemical.
PPE: Don the appropriate PPE, including respiratory protection.

Containment: For small spills, use an inert absorbent material like vermiculite or sand to
contain the liquid.[8] Do not use combustible materials like paper towels for initial absorption.

Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled hazardous
waste container.

Decontamination: Decontaminate the spill area with ethanol, followed by a thorough cleaning
with soap and water.[4]

Disposal: All materials used for cleanup must be disposed of as hazardous waste.

Exposure Response

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Dimethyl-2-nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148808#personal-protective-equipment-for-handling-
1-3-dimethyl-2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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